N-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-2-(3,5-dimethylisoxazol-4-yl)acetamide

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-[2-(3,5-dimethylpyrazol-1-yl)-1,3-thiazol-4-yl]ethyl]acetamide
• InChI: InChI=1S/C17H21N5O2S/c1-10-7-11(2)22(20-10)17-19-14(9-25-17)5-6-18-16(23)8-15-12(3)21-24-13(15)4/h7,9H,5-6,8H2,1-4H3,(H,18,23)
• InChI Key: VZDZFZBGGWTHFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC(=CS2)CCNC(=O)CC3=C(ON=C3C)C)C
• Molecular Formula: C17H21N5O2S
• Molecular Weight: 359.4 g/mol

Description

N-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-2-(3,5-dimethylisoxazol-4-yl)acetamide is a useful research compound. Its molecular formula is C17H21N5O2S and its molecular weight is 359.45. The purity is usually 95%.
BenchChem offers high-quality N-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-2-(3,5-dimethylisoxazol-4-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-2-(3,5-dimethylisoxazol-4-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant Activity and Coordination Complexes

A study on pyrazole-acetamide derivatives has demonstrated the construction of novel Co(II) and Cu(II) coordination complexes. These complexes were synthesized and characterized, revealing their potential in forming supramolecular architectures through hydrogen bonding. Importantly, these compounds and their complexes exhibited significant antioxidant activity, suggesting their utility in research areas focused on oxidative stress and its biological implications (Chkirate et al., 2019).

Antimicrobial and Antitumor Applications

Research into heterocyclic compounds incorporating thiadiazole and pyrazole moieties has shown promising results in the synthesis of novel compounds with potential antimicrobial and antitumor activities. For instance, the creation of innovative heterocycles demonstrated significant insecticidal effects against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017). Similarly, another study synthesized thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives, some of which showed promising inhibitory effects on different cell lines, indicating their potential in antitumor research (Albratty et al., 2017).

Anti-Inflammatory and Analgesic Research

Further research has led to the synthesis of novel thiazole derivatives, incorporating pyrazole moieties with observed significant antibacterial and antifungal activities. These findings open pathways for their use in developing new antimicrobial agents (Saravanan et al., 2010). Additionally, thiazoles synthesized with pyrazole moieties have been explored for their analgesic properties, contributing valuable information to the field of pain management research (Saravanan et al., 2011).